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Compound of Interest

Compound Name: 2-Amino-3-Nitrophenol

Cat. No.: B1277897

Essential Safety and Handling Guide for 2-
Amino-3-Nitrophenol

This guide provides critical safety and logistical information for the handling and disposal of 2-
Amino-3-Nitrophenol, tailored for research, scientific, and drug development professionals.
Following these procedures is essential for ensuring personal safety and maintaining a secure
laboratory environment.

Chemical Identifier:

e Name: 2-Amino-3-Nitrophenol
e CAS Number: 603-85-0

e Molecular Formula: C6H6N203

Hazard Summary: 2-Amino-3-Nitrophenol is classified as a hazardous substance. It is known
to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] All
personnel must handle this chemical with appropriate precautions in a controlled laboratory
setting.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1277897?utm_src=pdf-interest
https://www.benchchem.com/product/b1277897?utm_src=pdf-body
https://www.benchchem.com/product/b1277897?utm_src=pdf-body
https://www.benchchem.com/product/b1277897?utm_src=pdf-body
https://www.benchchem.com/product/b1277897?utm_src=pdf-body
https://www.echemi.com/sds/2-amino-3-nitrophenol-pid_Rock4613.html
https://georganics.sk/chemical/2-amino-3-nitrophenol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The following personal protective equipment is mandatory when handling 2-Amino-3-

Nitrophenol to minimize exposure and ensure safety.

PPE Type

Specification

Rationale

Eye Protection

Chemical splash goggles or
safety glasses with side-
shields. A face shield is
recommended when there is a

significant risk of splashing.

Protects eyes from airborne
dust particles and potential

splashes of solutions.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents direct skin contact
with the compound. Gloves
should be inspected before
use and changed regularly,

especially if contaminated.[1]

Body Protection

A standard laboratory coat.
Wear appropriate protective
clothing to prevent skin

exposure.

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is recommended,
particularly when handling the
powder form, when there is a
potential for aerosolization, or

if ventilation is inadequate.

Minimizes the inhalation of fine

particles and potential vapors.

[3]

Operational and Disposal Plans

Handling Protocol:

All work with 2-Amino-3-Nitrophenol should be conducted in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.

Step-by-Step Handling Procedure:
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» Preparation: Before handling the compound, ensure the work area is clean, uncluttered, and
that eyewash stations and safety showers are readily accessible.[3] Designate a specific
area for handling.

e Donning PPE: Put on all required personal protective equipment as specified in the table
above.

» Weighing: Carefully weigh the desired amount of the powdered compound in a chemical
fume hood. Use a spatula to minimize dust generation. Avoid creating and inhaling dust.[1]

o Dissolving: If preparing a solution, add the solvent to the weighed powder slowly to avoid
splashing.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1][4] Contaminated clothing should be removed and washed before reuse.[1]

Storage Plan:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

o Keep the container away from incompatible materials such as strong oxidizing agents.[3][5]
» The storage area should be locked up or accessible only to authorized personnel.[1]
Disposal Plan:

» Solid Waste: Unused or excess solid 2-Amino-3-Nitrophenol should be disposed of as
hazardous chemical waste.[1] Contaminated materials such as gloves, weighing paper, and
disposable labware should be collected in a designated, clearly labeled hazardous waste
container.[6]

» Liquid Waste: Solutions containing 2-Amino-3-Nitrophenol should be collected in a
separate, labeled hazardous waste container. Do not empty into drains.[3][7]

» All waste must be disposed of in accordance with local, regional, and national hazardous
waste regulations.[1][7]
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Emergency Procedures

In Case of Exposure:

o Skin Contact: Immediately take off contaminated clothing. Wash the affected area with plenty
of soap and water. If skin irritation occurs, seek medical attention.[1][4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[1][4]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, seek medical help.[1]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.[1]

In Case of a Spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation, and
place it into a suitable, closed container for disposal.[1][5]

Clean the spill area thoroughly.

Safety Workflow for Handling 2-Amino-3-Nitrophenol
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Caption: Logical workflow for safely handling 2-Amino-3-Nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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